Cas no 20416-09-5 (3-Furanmethanol,5-(phenylmethyl)-)

• Product Name: 3-Furanmethanol,5-(phenylmethyl)-
• CAS No: 20416-09-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 263143
• PubChem ID: 12364396
• Update Time: 2025-04-19

3-Furanmethanol,5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol,5-(phenylmethyl)-
• 5-(PHENYLMETHYL)-3-FURANMETHANOL
• 5-Benzyl-3-furylmethanol
• (5-benzyl-furan-3-yl)methane-1-ol
• <2-(phenylmethyl)-4-furyl>methanol
• 2-BENZIL-4-HYDROXYMETHYLFURAN
• 2-benzyl-4-hydroxymethylfuran
• 2-benzyl-furan-4-ylmethanol
• 5-(phenylmethyl)-3-furanmethano
• 5-Benzyl-3-furanmethanol
• 5-benzyl-3-hydroxymethyl-furan
• 5-benzyl-furan-3-yl-methanol
• RESMETHRIN ALCOHOL METABOLITE
• B6P2BM4SST
• [5-(phenylmethyl)-3-furanyl]methanol
• 5-benzyl-3-furylmethyl alcohol
• 5-benzyl-3-furyl-methanol
• NS00051725
• (5-benzyl-3-furyl)carbinol
• AFEOKIGLYCQHAZ-UHFFFAOYSA-N
• AKOS006279031
• 3-FURANMETHANOL, 5-(PHENYLMETHYL)-
• DTXSID00885132
• 20416-09-5
• SCHEMBL358651
• (5-benzyl-3-furyl)methanol
• (5-BENZYLFURAN-3-YL)METHANOL

• Inchi： 1S/C12H12O2/c13-8-11-7-12(14-9-11)6-10-4-2-1-3-5-10/h1-5,7,9,13H,6,8H2
• InChI Key： AFEOKIGLYCQHAZ-UHFFFAOYSA-N
• SMILES： O1C=C(CO)C=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.137
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.57
• PSA: 33.37000
• LogP: 2.36270